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Compound of Interest

Compound Name: Bik BH3

Cat. No.: B15137656 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction The B-cell lymphoma 2 (Bcl-2) family of proteins are central regulators of the

intrinsic apoptotic pathway. This family includes pro-survival members (e.g., Bcl-2, Bcl-xL, Mcl-

1) and pro-apoptotic members. The pro-apoptotic proteins are further divided into the

"effectors" (Bax, Bak) and the "BH3-only" proteins. BH3-only proteins, such as Bcl-2 interacting

killer (Bik), are critical initiators of apoptosis.[1] They are activated by various cellular stress

signals and function by neutralizing the pro-survival Bcl-2 proteins, thereby liberating Bax and

Bak to trigger mitochondrial outer membrane permeabilization (MOMP) and subsequent cell

death.[2][3]

Bik, the founding member of the BH3-only protein family, is primarily localized to the

endoplasmic reticulum (ER).[4][5] It induces apoptosis by mobilizing calcium from the ER to the

mitochondria and by directly engaging anti-apoptotic proteins, leading to the activation of the

mitochondrial apoptotic cascade. The pro-apoptotic function of Bik is dependent on its Bcl-2

homology 3 (BH3) domain, a short amphipathic alpha-helix that binds to a hydrophobic groove

on pro-survival Bcl-2 family members.

Synthetic peptides corresponding to the BH3 domains of proteins like Bik are invaluable tools

in cancer research and drug development. They can be used to study the molecular

interactions governing apoptosis, identify novel therapeutic targets, and serve as starting points

for the development of "BH3 mimetic" drugs. This document provides a detailed protocol for the

chemical synthesis and purification of the Bik BH3 peptide.
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Bik Signaling Pathway in Apoptosis
Bik initiates apoptosis primarily from the endoplasmic reticulum. Upon activation, it antagonizes

anti-apoptotic proteins like Bcl-2 and Bcl-xL. This action, combined with the mobilization of ER

calcium stores to the mitochondria, leads to the activation of the effector proteins BAX and

BAK. Activated BAX/BAK oligomerize in the outer mitochondrial membrane, leading to the

release of cytochrome c and the initiation of the caspase cascade, culminating in apoptosis.
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Repeat for each Amino Acid

Start: Rink Amide Resin

1. Resin Swelling
(DMF)

2. Fmoc Deprotection
(Piperidine/DMF)

3. Couple First Amino Acid
(AA, Coupling Reagents)

Wash
(DMF, DCM)

A. Fmoc Deprotection

B. Amino Acid Coupling

C. Wash

Final Fmoc Deprotection

4. Cleavage & Deprotection
(TFA Cocktail)

5. Ether Precipitation

Crude Bik BH3 Peptide

 

5. Quality Control

Crude Peptide

1. Dissolve in
Aqueous Buffer

2. Filter Sample
(0.22 µm)

3. Preparative RP-HPLC

4. Collect Fractions

A. Analytical HPLC
(Purity Check)

B. Mass Spectrometry
(Identity Check)

6. Pool & Lyophilize
Pure Fractions

Pure Bik BH3 Peptide
(>95% Purity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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